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Compound of Interest

Compound Name: 2-Phenoxy-1-phenylethanol-d2

Cat. No.: B12384883 Get Quote

Researchers, scientists, and drug development professionals must adhere to strict safety

protocols when handling 2-Phenoxy-1-phenylethanol-d2 to mitigate potential hazards. This

guide provides essential information on personal protective equipment (PPE), operational

procedures, and disposal plans to ensure a safe laboratory environment. The following

recommendations are based on the safety data for the analogous non-deuterated compound,

2-Phenoxy-1-phenylethanol and the closely related 2-Phenylethanol, and are expected to be

applicable to the deuterated form.

Hazard Summary: 2-Phenoxy-1-phenylethanol is classified as a substance that can be harmful

if swallowed, causes skin irritation, and serious eye irritation, and may cause respiratory

irritation.[1][2][3]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the primary defense against potential exposure.
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PPE Category Item Specification

Eye & Face Protection
Safety glasses with side

shields or goggles

Approved safety glasses are

the minimum requirement.[4]

When there is a risk of

splashing, chemical safety

goggles and/or a full-face

shield must be used.[4][5]

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

generally recommended.[5][6]

Always consult the glove

manufacturer's compatibility

chart for specific breakthrough

times. For operations with a

high risk of splash, consider

double-gloving.[4]

Body Protection Protective clothing

A lab coat or a chemical-

resistant apron should be

worn.[4][5] For larger

quantities or splash risks,

chemical-resistant coveralls

are advised.[4][5][7]

Respiratory Protection Fume hood or respirator

All handling should be

conducted in a well-ventilated

area, preferably within a

certified chemical fume hood to

minimize inhalation exposure.

[4][5] If a fume hood is not

available or ventilation is

inadequate, an air-purifying

respirator with organic vapor

cartridges should be used.[5]

Operational Plan: Safe Handling and Storage
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A systematic approach to handling and storage is crucial for maintaining a safe laboratory

environment.

Handling Procedures:

Preparation: Ensure that an eyewash station and safety shower are readily accessible before

handling.[5] The work area, preferably within a chemical fume hood, should be clear of

unnecessary items.

Donning PPE: Follow the correct sequence for putting on PPE: first the lab coat or apron,

then safety goggles and/or face shield, and finally gloves.

Handling: Avoid all personal contact, including inhalation.[8] Do not eat, drink, or smoke in

the laboratory.[4]

Doffing PPE: After handling is complete, remove PPE carefully to prevent self-contamination.

The general sequence is to first remove gloves, then the gown or lab coat, followed by

goggles or face shield. Wash hands thoroughly with soap and water immediately after

removing all PPE.[5]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

Avoid contamination with oxidizing agents such as nitrates, oxidizing acids, and chlorine

bleaches, as ignition may result.[8]

Disposal Plan
Proper disposal of 2-Phenoxy-1-phenylethanol-d2 and contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Chemical: Collect waste 2-Phenoxy-1-phenylethanol-d2 in a designated, properly

labeled, and sealed container. Dispose of it as hazardous chemical waste in accordance with

local, state, and federal regulations.[5][8]

Contaminated PPE and Materials:
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Gloves and other disposable PPE: Place in a designated hazardous waste container

immediately after use.[5]

Lab Coats: If significantly contaminated, they should be professionally laundered or

disposed of as hazardous waste. Do not launder with personal clothing.[5]

Spill Cleanup Materials: Absorb spills with an inert material (e.g., vermiculite, sand) and

place the contaminated absorbent in a sealed container for disposal as hazardous waste.

[5]

Experimental Workflow for Safe Handling
The following diagram outlines the logical workflow for safely handling 2-Phenoxy-1-
phenylethanol-d2 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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